Cas no 1296885-05-6 (2-Dodecylbenzene-1-sulfonyl chloride)

2-Dodecylbenzene-1-sulfonyl chloride is a specialized sulfonyl chloride derivative featuring a long-chain dodecyl substituent on the benzene ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of surfactants, sulfonamides, and other functionalized aromatic compounds. Its hydrophobic alkyl chain enhances solubility in nonpolar solvents, facilitating reactions in diverse media. The sulfonyl chloride group is highly reactive, enabling efficient derivatization under mild conditions. This reagent is valued for its stability, consistent purity, and utility in introducing sulfonyl functionalities into target molecules. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.

2-Dodecylbenzene-1-sulfonyl chloride structure

1296885-05-6 structure

Product Name:2-Dodecylbenzene-1-sulfonyl chloride

CAS No:1296885-05-6

MF:C₁₈H₂₉ClO₂S

MW:344.939663648605

CID:1093741

PubChem ID:20439001

Update Time:2025-06-08

2-Dodecylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-Dodecylbenzene-1-sulfonyl chloride
- 2-dodecylbenzenesulfonyl chloride
- NBINSWOYIKLKGL-UHFFFAOYSA-N
- dodecylbenzene sulfonyl chloride
- SCHEMBL1403952
- 1296885-05-6
- dodecylbenzenesulfonyl chloride
- 2-Dodecylbenzene-1-sulfonylchloride
- A910657
- Inchi： 1S/C18H29ClO2S/c1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16-18(17)22(19,20)21/h12-13,15-16H,2-11,14H2,1H3
- InChI Key： NBINSWOYIKLKGL-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC=CC=1CCCCCCCCCCCC)(=O)=O

Computed Properties

Exact Mass: 344.1576790g/mol
Monoisotopic Mass: 344.1576790g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 12
Complexity: 362
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 8.2
Topological Polar Surface Area: 42.5Å²

2-Dodecylbenzene-1-sulfonyl chloride Security Information

Storage Condition：Sealed in dry,2-8°C

2-Dodecylbenzene-1-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019088690-1g	2-Dodecylbenzene-1-sulfonyl chloride	1296885-05-6	95%	1g	400.00 USD	2021-06-17
Ambeed	A975348-1g	2-Dodecylbenzene-1-sulfonyl chloride	1296885-05-6	95+%	1g	$258.0	2024-04-24
Crysdot LLC	CD12155290-1g	2-Dodecylbenzene-1-sulfonyl chloride	1296885-05-6	95+%	1g	$313	2024-07-23